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Introduction

Ethoxydiisobutylaluminium, with the CAS number 15769-72-9, is an organoaluminium
compound. Organoaluminium compounds are a significant class of reagents in organic
synthesis, valued for their utility as Lewis acids, alkylating agents, and reducing agents.[1]
Ethoxydiisobutylaluminium combines the features of a bulky diisobutylaluminium moiety with
an ethoxide group, influencing its reactivity and selectivity in chemical transformations.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
reactivity, and safe handling of ethoxydiisobutylaluminium, with a focus on its potential
applications in research and drug development.

Chemical and Physical Properties

Quantitative data for ethoxydiisobutylaluminium is not widely reported in publicly available
literature. The following table summarizes the available information and includes estimates for
some properties based on related compounds.
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Property Value Source/Comment
CAS Number 15769-72-9 [2]
Molecular Formula C10H23AIO [2]
Molecular Weight 186.27 g/mol [2]

Diisobutylaluminum ethoxide,
Synonyms ) _ [2]
Diisobutylethoxyaluminum

) o Inferred from similar
Likely a colorless liquid or low- )
Appearance _ _ organoaluminum compounds.
melting solid 3]

Boiling Point Data not available

Density Data not available

Likely soluble in anhydrous, )
) ] Inferred from the properties of
- non-protic organic solvents o )
Solubility similar organoaluminum
such as toluene, hexane, and

) reagents.[4]
diethyl ether.

Spectroscopic Data (Predicted)

Specific spectroscopic data for ethoxydiisobutylaluminium is not readily available. However,
based on its structure, the following characteristic signals can be predicted.
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Spectroscopy Predicted Chemical Shifts / Frequencies

Signals corresponding to the isobutyl groups (-
CHz- and -CH(CHs)2) and the ethoxy group (-O-
1H NMR CH2-CHs). The protons on the carbons attached

to the aluminum atom would be shifted upfield.

[5]L6]

Resonances for the carbon atoms of the isobutyl
13C NMR
and ethoxy groups.

C-H stretching vibrations (~2850-2960 cm~1), C-
FTIR O stretching (~1050-1150 cm™1), and Al-C
stretching (~650 cm~1).[7][8]

Due to its reactivity, analysis by mass
M Spect . spectrometry would likely require derivatization
ass Spectrometry o o ] ]
or specialized ionization techniques to avoid

fragmentation.[9]

Synthesis
General Synthetic Approach

A plausible method for the synthesis of ethoxydiisobutylaluminium is the reaction of
diisobutylaluminium hydride (DIBAL-H) with one equivalent of ethanol. This reaction should be
carried out under a dry, inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Reaction: (i-Bu)2AIH + EtOH - (i-Bu)2AIOEt + H2

Experimental Protocol: Synthesis of
Ethoxydiisobutylaluminium

Disclaimer: This is a generalized, hypothetical protocol and should be adapted and optimized
with appropriate safety precautions in a laboratory setting.

Materials:

 Diisobutylaluminium hydride (DIBAL-H) solution in an inert solvent (e.g., 1 M in hexanes)
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Anhydrous ethanol

Anhydrous hexane or toluene

Schlenk line or glovebox for inert atmosphere operations

Dry glassware (flame-dried or oven-dried)
Procedure:

e Under an inert atmosphere, a flame-dried Schlenk flask equipped with a magnetic stir bar is
charged with a solution of diisobutylaluminium hydride in anhydrous hexane.

e The flask is cooled to 0 °C using an ice bath.

» A solution of one molar equivalent of anhydrous ethanol in anhydrous hexane is added
dropwise to the stirred DIBAL-H solution. The addition should be slow to control the evolution
of hydrogen gas.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for an additional 1-2 hours to ensure the reaction goes to completion.

e The resulting solution of ethoxydiisobutylaluminium is used directly for subsequent
reactions or stored under an inert atmosphere.

Reactivity and Applications

Ethoxydiisobutylaluminium is expected to be a versatile reagent, acting as a reducing agent
and a Lewis acid. Its applications are likely to be in areas where selective transformations are
required.

Reduction of Carbonyl Compounds

Similar to DIBAL-H, ethoxydiisobutylaluminium can be expected to reduce esters and
lactones to aldehydes at low temperatures.[10][11] The presence of the ethoxy group may
modulate the reactivity and selectivity of the reagent compared to DIBAL-H.
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Experimental Protocol: Reduction of an Ester to an
Aldehyde

Disclaimer: This is a generalized, hypothetical protocol.

Materials:

Ethoxydiisobutylaluminium solution in an inert solvent

Ester substrate

Anhydrous toluene

Methanol (for quenching)

Saturated aqueous solution of Rochelle's salt (potassium sodium tartrate)

Standard laboratory glassware for inert atmosphere reactions and workup

Procedure:

A solution of the ester in anhydrous toluene is prepared in a flame-dried Schlenk flask under
an inert atmosphere.

The solution is cooled to -78 °C using a dry ice/acetone bath.

A solution of ethoxydiisobutylaluminium (1.1 equivalents) in toluene is added dropwise to
the ester solution, maintaining the temperature at -78 °C.

The reaction is stirred at -78 °C for a specified time (e.g., 1-3 hours), with progress
monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is quenched by the slow addition of methanol at -78 °C.

The reaction mixture is allowed to warm to room temperature, and a saturated aqueous
solution of Rochelle's salt is added. The mixture is stirred vigorously until two clear layers are
formed.
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e The layers are separated, and the aqueous layer is extracted with an organic solvent (e.g.,
ethyl acetate).

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
filtered, and concentrated under reduced pressure to yield the crude aldehyde.

e The crude product is purified by column chromatography.

Role in Polymerization

Organoaluminium compounds are widely used as co-initiators in the polymerization of olefins
and other monomers.[1] Ethoxydiisobutylaluminium could potentially be used in coordination
polymerization, influencing the stereochemistry and molecular weight distribution of the
resulting polymer.[12][13]

Mandatory Visualizations
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Workflow for Handling Pyrophoric Reagents.
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Experimental Workflow: Ester Reduction
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Workflow for Ester Reduction.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b100121?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Ethoxydiisobutylaluminium is expected to be a pyrophoric compound, meaning it can ignite
spontaneously in air.[2][14] It will also react violently with water and other protic solvents.
Therefore, strict adherence to safety protocols for handling air- and moisture-sensitive reagents
is mandatory.

o Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical
safety goggles, and appropriate gloves (e.g., nitrile gloves) when handling this compound.
[14]

 Inert Atmosphere: All manipulations must be carried out under a dry, inert atmosphere of
nitrogen or argon using either a glovebox or Schlenk line techniques.[15]

e Solvents: Use only anhydrous, non-protic solvents.

o Spills: In case of a small spill, it should be smothered with a dry, inert powder such as sand
or sodium carbonate, and then quenched cautiously with a less reactive alcohol (e.g.,
isopropanol) before final disposal. Do not use water or a carbon dioxide fire extinguisher.

» Disposal: Unused or waste material must be quenched carefully by slow addition to a
suitable solvent (e.g., isopropanol) at a low temperature before disposal as hazardous
waste.

Toxicology

Specific toxicological data for ethoxydiisobutylaluminium is not available. However, based on
the general toxicity of organoaluminium compounds and their hydrolysis products (ethanol and
diisobutylaluminium oxide), it should be handled with care. Inhalation and skin contact should
be avoided. The combustion of organoaluminium compounds produces aluminum oxide fumes,
which can be harmful if inhaled.[16][17]

Conclusion

Ethoxydiisobutylaluminium is a potentially valuable reagent for organic synthesis, likely
exhibiting properties as a selective reducing agent and a Lewis acid. While specific data for this
compound is scarce, its reactivity can be inferred from related organoaluminium compounds.
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Its use in research and drug development would necessitate careful handling due to its
pyrophoric nature. Further research is needed to fully characterize its physical properties,
spectroscopic data, and full range of chemical reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to
Ethoxydiisobutylaluminium (CAS: 15769-72-9)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b100121#ethoxydiisobutylaluminium-cas-number-
15769-72-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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